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Abstract

Texas Red®-X, Succinimidyl Ester is a paramount amine-reactive fluorescent dye, engineered
for robust and reliable bioconjugation. As a derivative of sulfornodamine 101, it offers long-
wavelength red fluorescence, making it an invaluable tool for multicolor imaging and flow
cytometry applications. This guide provides a comprehensive overview of its chemical
properties, the underlying principles of its reactivity, detailed protocols for antibody conjugation,
and methods for characterizing the final conjugate. We delve into the causality behind
experimental choices, ensuring researchers, scientists, and drug development professionals
can achieve optimal and reproducible results in their labeling endeavors.

Introduction: The Advantage of the "X" Spacer

Texas Red-X, succinimidyl ester is an advanced iteration of the classic Texas Red fluorophore.
The key innovation is the incorporation of a seven-atom aminohexanoyl spacer, denoted by the
"X", which separates the sulfornodamine 101 fluorophore from the amine-reactive N-
hydroxysuccinimide (NHS) ester group.[1][2][3] This spacer is not a trivial addition; it is a critical
design feature that mitigates potential steric hindrance and reduces the interaction between the
dye and the biomolecule to which it is conjugated.[1][2][3] This often results in a higher
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fluorescence yield and helps prevent protein precipitation that can occur during conjugation
and storage.[4]

Compared to its predecessor, Texas Red sulfonyl chloride, the succinimidyl ester derivative
offers significantly improved stability and ease of use.[4][5] Sulfonyl chlorides are notoriously
sensitive to moisture and prone to rapid hydrolysis, whereas the NHS ester maintains its
reactivity for over an hour in aqueous conditions, allowing for more controlled and efficient
conjugation reactions.[4]

Core Properties and Identification

Accurate identification and understanding of the dye's properties are foundational to its
successful application. There are multiple CAS (Chemical Abstracts Service) numbers
assigned to Texas Red-X, succinimidyl ester, which typically differentiate between mixed
iIsomer preparations and single, purified isomers.

Property Value Source(s)

CAS Number 216972-99-5 (Mixed isomers) [1][2]

178623-11-5 (Single isomer) [31[6]

199745-67-0 [7]

Molecular Weight 816.94 g/mol [1][8]
Appearance Purple solid [1]
Solubility DMSO, DMF [1][9]
Excitation Max (Aex) ~586-595 nm [1][8][10]
Emission Max (Aem) ~603-615 nm [1]18]1[10]

The Chemistry of Amine-Reactive Labeling

The utility of Texas Red-X, succinimidyl ester lies in its ability to form a stable, covalent amide
bond with primary amines. This reaction, known as aminolysis, is the cornerstone of most
protein and antibody labeling strategies.
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Mechanism of Action: Primary amines (R-NHz), such as the e-amino group of lysine residues
on the surface of proteins, act as nucleophiles. They attack the carbonyl carbon of the NHS
ester, leading to the displacement of the N-hydroxysuccinimide leaving group and the formation

of a highly stable amide bond.

The reaction is highly pH-dependent. For efficient labeling, the pH of the reaction buffer should
be maintained between 7.5 and 9.0.[4][11][12] In this alkaline range, the primary amine groups
are deprotonated and thus more nucleophilic, which significantly accelerates the rate of
aminolysis. However, a competing reaction, hydrolysis, also occurs in aqueous buffers, where
water molecules can attack the ester, rendering the dye non-reactive.[13] Therefore,
maintaining the recommended pH and protein concentration is a balancing act to favor
aminolysis over hydrolysis.
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Reaction Conditions

Bicarbonate Buffer
(pH 8.0 - 9.0)

Deprotonates Amine

: Reactants

4

Protein with Primary Amine
(e.g., Lysine, R-NH2)

Texas Red-X, NHS Ester

Nucleophilic Attack Displacement
Products
A4 4 y
Fluorescently Labeled Protein N-Hydroxysuccinimide
(Stable Amide Bond) (NHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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